N~2~-(3-chloro-4-methoxyphenyl)-N~1~-(4-ethylphenyl)-N~2~-(phenylsulfonyl)glycinamide

• IUPAC Name: 2-[N-(benzenesulfonyl)-3-chloro-4-methoxyanilino]-N-(4-ethylphenyl)acetamide
• InChI: InChI=1S/C23H23ClN2O4S/c1-3-17-9-11-18(12-10-17)25-23(27)16-26(19-13-14-22(30-2)21(24)15-19)31(28,29)20-7-5-4-6-8-20/h4-15H,3,16H2,1-2H3,(H,25,27)
• InChI Key: LPLXYCYQMVUUQZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CN(C2=CC(=C(C=C2)OC)Cl)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C23H23ClN2O4S
• Molecular Weight: 459.0 g/mol

Description

“N~2~-(3-chloro-4-methoxyphenyl)-N~1~-(4-ethylphenyl)-N~2~-(phenylsulfonyl)glycinamide” is a complex organic compound. It contains several functional groups including an amide group (-CONH2), a methoxy group (-OCH3), a chloro group (-Cl), and a phenylsulfonyl group (-PhSO2-). These groups are attached to different phenyl (benzene) rings in the molecule.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the amide group could be introduced via a reaction with an amine, the methoxy group via a reaction with a methanol, and the chloro group via a halogenation reaction. The phenylsulfonyl group could be introduced via a reaction with a suitable sulfonyl chloride.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and phenyl rings. The exact structure would depend on the positions of these groups on the rings.

Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions. For example, the amide group could undergo hydrolysis, the methoxy group could be demethylated, and the chloro group could participate in nucleophilic substitution reactions. The phenylsulfonyl group could also undergo various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the exact structure and the positions of the functional groups. For example, the presence of the polar amide group and the nonpolar phenyl rings could give the compound both polar and nonpolar characteristics.

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended to be a drug, its mechanism would depend on the target it’s designed to interact with. The different functional groups could potentially interact with different biological targets.

Future Directions

Future research on this compound could involve studying its synthesis, reactions, and potential applications. For example, if it’s intended to be a drug, studies could be done to determine its efficacy, safety, and mechanism of action.